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Compound of Interest

Compound Name: 5-Methyl-2-(trifluoromethyl)aniline

Cat. No.: B034172

CAS Number: 106877-29-6

This in-depth technical guide provides a detailed overview of 5-Methyl-2-
(trifluoromethyl)aniline, a key aromatic amine intermediate. The document is intended for
researchers, scientists, and professionals in drug development and fine chemical synthesis,
offering comprehensive data on its properties, synthesis, and analysis, alongside relevant
safety information.

Core Properties

5-Methyl-2-(trifluoromethyl)aniline, with the molecular formula C8H8F3N, is a substituted
aniline derivative.[1] The presence of both a methyl and a trifluoromethyl group on the aniline
ring imparts unique electronic and steric properties, making it a valuable building block in the
synthesis of complex organic molecules.[2]

Physicochemical Data

A summary of the key physicochemical properties of 5-Methyl-2-(trifluoromethyl)aniline is
presented in the table below. It is important to note that while some data points are consistently
reported, others, such as melting point and density, are not widely available in the public
domain.
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Property Value Source(s)
CAS Number 106877-29-6 [1]
Molecular Formula C8H8F3N [1]
Molecular Weight 175.15 g/mol [1]
Boiling Point 207.2°C at 760 mmHg [3]

Not specified, likely liquid at

Physical State
STP

[3]

Purity Typically =98%

Synthesis and Purification

While a specific, detailed, and publicly available experimental protocol for the synthesis of 5-

Methyl-2-(trifluoromethyl)aniline is not readily found, a general synthetic approach can be

inferred from standard organic chemistry principles and protocols for related compounds. The

synthesis would likely involve the introduction of a trifluoromethyl group and a methyl group

onto an aniline or a precursor molecule, followed by transformations to yield the final product.

A potential, though unverified, synthetic workflow is outlined below. This should be considered

a conceptual pathway and would require laboratory optimization.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://bg.copernicus.org/articles/10/1583/2013/bg-10-1583-2013.pdf
https://bg.copernicus.org/articles/10/1583/2013/bg-10-1583-2013.pdf
https://bg.copernicus.org/articles/10/1583/2013/bg-10-1583-2013.pdf
https://www.aromsyn.com/product/106877-29-6.html;jsessionid=ED7652FBFFB5158E20A8E93F91DEE959?PageSpeed=noscript
https://www.aromsyn.com/product/106877-29-6.html;jsessionid=ED7652FBFFB5158E20A8E93F91DEE959?PageSpeed=noscript
https://www.benchchem.com/product/b034172?utm_src=pdf-body
https://www.benchchem.com/product/b034172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Conceptual Synthetic Workflow

Starting Material
(e.g., Substituted Nitrobenzene)

rifluoromethylation

Introduction of CF3 Group

ethylation

Introduction of Methyl Group

eduction

Reduction of Nitro Group

inal Product

5-Methyl-2-(trifluoromethyl)aniline

General HPLC Analysis Workflow

Sample Preparation
(Dissolve in mobile phase)

Injection into HPLC System

Separation on C18 Column

UV Detection

Data Analysis
(Purity Assessment)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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